Cas no 2229306-80-1 (4-(3-bromopropyl)-2-chloro-6-methylpyrimidine)

• Product Name: 4-(3-bromopropyl)-2-chloro-6-methylpyrimidine
• CAS No: 2229306-80-1
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 5846778
• PubChem ID: 165714839
• Update Time: 2025-06-08

4-(3-bromopropyl)-2-chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-2-chloro-6-methylpyrimidine
• EN300-1924936
• 2229306-80-1

• Inchi： 1S/C8H10BrClN2/c1-6-5-7(3-2-4-9)12-8(10)11-6/h5H,2-4H2,1H3
• InChI Key： HKDREGJJWKJMNG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C)N=C(N=1)Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-(3-bromopropyl)-2-chloro-6-methylpyrimidine

4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine: A Comprehensive Overview

4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine, identified by the CAS number 2229306-80-1, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyrimidine family, a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of substituents such as bromine, chlorine, and methyl groups at specific positions on the ring imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine involves a multi-step process that typically begins with the preparation of a pyrimidine ring. This is followed by the introduction of substituents at specific positions through nucleophilic aromatic substitution or other suitable reactions. The bromine atom at position 3 of the propyl chain adds to the compound's reactivity, enabling further functionalization for diverse applications.

Recent studies have highlighted the role of 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine in drug discovery, particularly in the development of kinase inhibitors. Pyrimidines are known to interact with various biological targets, and the presence of halogen atoms enhances their binding affinity. For instance, researchers have explored this compound as a potential lead for anti-cancer therapies due to its ability to inhibit key enzymes involved in cell proliferation.

In addition to its pharmaceutical applications, 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The chlorine and methyl groups contribute to its stability and conductivity, which are critical for these applications.

The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been extensively characterized. These studies provide essential data for its safe handling and storage. For example, its high thermal stability makes it suitable for processes requiring elevated temperatures.

In terms of environmental impact, recent research has focused on the biodegradation pathways of 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine. Understanding its degradation mechanisms is crucial for assessing its potential ecological risks and developing strategies for waste management.

The global market for pyrimidine derivatives has seen steady growth due to their versatility across industries. As a result, compounds like 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine are increasingly sought after by pharmaceutical companies and research institutions alike.

In conclusion, 4-(3-Bromopropyl)-2-Chloro-6-Methylpyrimidine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span drug discovery, materials science, and environmental studies, underscoring its importance in advancing technological and medical frontiers.